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Compound of Interest

Compound Name: PZM21

Cat. No.: B610369 Get Quote

Essential safety and logistical protocols for the proper disposal of the selective μ-opioid

receptor agonist, PZM21, are critical for maintaining a compliant and safe laboratory

environment. This guide provides procedural, step-by-step instructions to mitigate risks and

ensure responsible waste management.

As a novel research chemical, PZM21 requires careful handling throughout its lifecycle,

including its ultimate disposal. Adherence to these procedures is paramount for the safety of

laboratory personnel and the protection of the environment. The following information is based

on general best practices for chemical waste management, supplemented by the known

properties of PZM21.

Key Data for Handling and Storage of PZM21
For quick reference, the following table summarizes essential quantitative data for PZM21.
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Property Value Source

Molecular Weight 361.5 g/mol

Chemical Formula C₁₉H₂₇N₃O₂S

Purity ≥98% (HPLC)

CAS Number 1997387-43-5

Storage Temperature Store at -20°C [1]

Appearance White to off-white solid N/A

Immediate Safety Precautions and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for PZM21.[2] Based on available safety information, PZM21 is classified as harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2]

Therefore, the following minimum PPE is mandatory:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2]

Body Protection: A fully buttoned lab coat.[2]

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH/MSHA-approved respirator is necessary.[2]

All handling of PZM21, especially in its powdered form, should be conducted within a chemical

fume hood to prevent the inhalation of dust or aerosols.

Step-by-Step Disposal Protocol for PZM21
The proper disposal of PZM21 involves a systematic approach to waste segregation and

containment. The following workflow provides a logical progression for handling different forms

of PZM21 waste.
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PZM21 Disposal Workflow

Detailed Experimental Protocols for Disposal
1. Disposal of Solid PZM21 Waste

This category includes unused or expired PZM21 powder, as well as any labware that has

come into direct contact with the solid compound (e.g., weigh boats, spatulas, empty vials,

contaminated gloves, and bench paper).

Step 1: Waste Collection: Carefully place all solid PZM21 waste into a designated, durable,

and sealable hazardous waste container. To minimize aerosolization, do not dispose of

powdered PZM21 in open trash receptacles.

Step 2: Container Labeling: The waste container must be clearly labeled with "Hazardous

Waste," the full chemical name "PZM21," and the date the first piece of waste was added.

Step 3: Storage: Store the sealed container in a designated satellite accumulation area

within the laboratory, away from incompatible materials.

Step 4: Final Disposal: Once the container is full or ready for disposal, contact your

institution's Environmental Health and Safety (EHS) department to schedule a pickup.

2. Disposal of Liquid PZM21 Waste

This includes any unused solutions of PZM21 or solvent rinses from contaminated glassware.

Step 1: Waste Collection: Pour all liquid PZM21 waste into a designated, leak-proof, and

sealable hazardous waste container. This container should be compatible with the solvents

used to dissolve the PZM21.

Step 2: Container Labeling: Clearly label the liquid waste container with "Hazardous Waste,"

the full chemical name "PZM21," and the approximate concentration and solvent system.

Step 3: Storage: Securely cap the container and store it in the designated satellite

accumulation area, ensuring secondary containment is used to prevent spills.
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Step 4: Final Disposal: When the container is full or ready for disposal, arrange for a pickup

with your institution's EHS department. Do not pour PZM21 solutions down the drain.

3. Decontamination of Glassware

For reusable glassware that has come into contact with PZM21:

Step 1: Initial Rinse: Rinse the glassware with a suitable solvent (e.g., ethanol or DMSO) and

collect the rinsate in the designated liquid hazardous waste container.

Step 2: Secondary Rinse: Perform a second rinse with solvent and collect the rinsate in the

same waste container.

Step 3: Washing: After the solvent rinses, the glassware can be washed with soap and water

as per standard laboratory procedures.

By adhering to these detailed procedures, researchers, scientists, and drug development

professionals can ensure the safe and compliant disposal of PZM21, thereby upholding the

highest standards of laboratory safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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